Cas no 1354002-52-0 ((R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is a chiral pyrrolidine derivative featuring a benzyl ester-protected carboxylic acid group and an ethylamino-substituted glycinamide moiety. Its stereospecific (R)-configuration ensures precise enantioselectivity in synthetic applications, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The benzyl ester group enhances solubility in organic solvents, facilitating further functionalization, while the amino-acetyl side chain provides a reactive site for peptide coupling or derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor ligands due to its rigid pyrrolidine scaffold and modifiable functional groups. High purity and well-defined stereochemistry ensure reproducibility in research and development applications.

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester structure

1354002-52-0 structure

Product Name:(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

CAS No:1354002-52-0

MF:C₁₆H₂₃N₃O₃

MW:305.37212395668

CID:2158498

Update Time:2025-08-04

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- (R)-3-[(2-amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
- (R)-Benzyl 3-(2-amino-N-ethylacetamido)pyrrolidine-1-carboxylate
- AM95819
- (R)-3-[(2-Aminoacetyl)ethylamino]pyrrolidine-1-carboxylic acid benzyl ester
- (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
- Inchi： 1S/C16H23N3O3/c1-2-19(15(20)10-17)14-8-9-18(11-14)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12,17H2,1H3/t14-/m1/s1
- InChI Key： ZYOSTONHJZEJPE-CQSZACIVSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)N(C(CN)=O)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 383
Topological Polar Surface Area: 75.9

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081563-500mg	R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	1354002-52-0		500mg	￡602.00	2022-03-01
Chemenu	CM498362-1g	(R)-Benzyl3-(2-amino-N-ethylacetamido)pyrrolidine-1-carboxylate	1354002-52-0	97%	1g	$1197	2023-01-01

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354002-52-0)

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester, identified by the CAS registry number 1354002-52-0, is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester comprises a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, attached to a benzyl ester group and an amino-acetyl ethyl amino substituent. This configuration contributes to its versatility in binding to various biological targets, such as enzymes and receptors, making it a valuable molecule for drug discovery.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as enantioselective synthesis and stereochemistry control to enhance its bioavailability and efficacy. Researchers have also explored its potential as a lead compound in the development of new therapeutic agents for conditions such as neurodegenerative diseases and cancer.

In terms of biological activity, (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester has demonstrated promising results in preclinical models, particularly in modulating key signaling pathways involved in inflammation and cellular proliferation. Its ability to cross the blood-brain barrier has further highlighted its potential in central nervous system-related therapies.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry to ensure the correct configuration at the chiral center. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production methods, reducing costs and improving scalability for potential large-scale manufacturing.

Moreover, computational chemistry tools have been employed to predict the binding affinities of this compound to various protein targets, providing insights into its mechanism of action and guiding further optimization efforts. These studies underscore the importance of integrating experimental and computational approaches in drug development.

In conclusion, (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354002-52-0) represents a compelling candidate for further exploration in the pharmaceutical industry. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in advancing novel therapeutic interventions.